Cas no 58997-10-7 (ethyl 3-methylpyridine-2-carboxylate)

• Product Name: ethyl 3-methylpyridine-2-carboxylate
• CAS No: 58997-10-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD11616893
• CID: 829681
• PubChem ID: 12243768
• Update Time: 2025-10-28

ethyl 3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-Pyridinecarboxylic acid ethyl ester
• Ethyl 3-Methylpyridine-2-carboxylate
• Ethyl 3-methylpicolinate
• ETHYL 3-METHYL-2-PYRIDINECARBOXYLATE
• Ethyl3-Methylpyridine-2-Carboxylate
• 2-Pyridinecarboxylic acid, 3-methyl-, ethyl ester
• VKKVFRWNHZHHQU-UHFFFAOYSA-N
• TRA0080560
• WT82054
• RL04223
• AB64448
• SY013318
• AB0036262
• Y3303
• ST24046967
• 3-Methylpyridine-2-carboxylic acid ethyl ester
• ethyl 3-methylpicolinate;Ethyl 3-Methylpyridine-2-carboxylate
• AKOS011625752
• 58997-10-7
• CS-0061547
• FT-0698648
• AM9817
• DTXSID70482096
• AC-23519
• J-520891
• A8314
• SCHEMBL108857
• EN300-195966
• MFCD11616893
• CS-11273
• 3-METHYL-PYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER
• DB-072550
• ethyl 3-methylpyridine-2-carboxylate

• MDL： MFCD11616893
• Inchi： 1S/C9H11NO2/c1-3-12-9(11)8-7(2)5-4-6-10-8/h4-6H,3H2,1-2H3
• InChI Key： VKKVFRWNHZHHQU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=CC=CN=1)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.8

Experimental Properties

• Density: 1.077
• Boiling Point: 258 ºC
• Flash Point: 110 ºC
• PSA: 39.19000
• LogP: 1.56670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on ethyl 3-methylpyridine-2-carboxylate

Ethyl 3-Methylpyridine-2-Carboxylate (CAS No. 58997-10-7): Properties, Applications, and Market Insights

Ethyl 3-methylpyridine-2-carboxylate (CAS No. 58997-10-7) is a versatile organic compound widely used in pharmaceutical, agrochemical, and specialty chemical industries. This pyridine derivative is known for its unique structural properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for heterocyclic compounds in drug discovery and material science, ethyl 3-methylpyridine-2-carboxylate has gained significant attention from researchers and manufacturers alike.

The chemical structure of ethyl 3-methylpyridine-2-carboxylate features a pyridine ring substituted with a methyl group at the 3-position and an ethyl ester at the 2-position. This configuration contributes to its reactivity and functionality in various organic synthesis applications. Recent studies highlight its role as a building block for pharmaceutical intermediates, particularly in the development of central nervous system (CNS) drugs and antimicrobial agents.

In the pharmaceutical industry, 58997-10-7 is frequently utilized as a precursor for active pharmaceutical ingredients (APIs). Its ability to undergo diverse chemical transformations makes it particularly valuable in medicinal chemistry. Researchers are exploring its potential in creating novel neuroprotective compounds, responding to the growing global focus on neurodegenerative disease treatments – a hot topic in current medical research.

The agrochemical sector also benefits from ethyl 3-methylpyridine-2-carboxylate, where it serves as an intermediate for crop protection agents. With the increasing demand for sustainable agriculture solutions, this compound has found applications in developing next-generation pesticides with improved environmental profiles. This aligns with current industry trends toward green chemistry and reduced ecological impact formulations.

From a market perspective, the global demand for pyridine derivatives like 58997-10-7 is steadily growing. Industry reports indicate a compound annual growth rate (CAGR) of approximately 5-7% for similar fine chemicals, driven by expanding pharmaceutical R&D and agricultural applications. Manufacturers are focusing on process optimization and scale-up production to meet this rising demand while maintaining high purity standards.

Quality control is paramount for ethyl 3-methylpyridine-2-carboxylate production. Reputable suppliers typically provide the compound with purity levels exceeding 98%, verified by advanced analytical techniques like HPLC and GC-MS. The substance generally appears as a colorless to pale yellow liquid with characteristic pyridine-like odor, and proper storage conditions (typically under inert atmosphere at controlled temperatures) are essential for maintaining stability.

Recent advancements in catalytic synthesis methods have improved the production efficiency of 3-methylpyridine-2-carboxylic acid derivatives. Modern flow chemistry approaches and heterogeneous catalysis techniques are being explored to enhance the atom economy and reduce waste generation during manufacturing. These innovations align with the pharmaceutical industry's push toward sustainable synthetic routes – a key concern for environmentally conscious manufacturers.

For researchers working with CAS 58997-10-7, understanding its spectroscopic properties is crucial. The compound exhibits characteristic NMR signals (1H and 13C) and mass spectral patterns that aid in identification and purity assessment. Its solubility profile – soluble in most organic solvents but limited in water – makes it particularly useful for various organic reactions and formulation development processes.

The safety profile of ethyl 3-methylpyridine-2-carboxylate requires careful handling according to standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Material safety data sheets (MSDS) provide detailed guidance on safe storage conditions and emergency procedures for this chemical.

Looking forward, the applications of 58997-10-7 are expected to expand into emerging fields such as material science and electronic chemicals. Its potential as a ligand in coordination chemistry and as a building block for functional materials is currently under investigation. These developments could open new market opportunities beyond traditional pharmaceutical and agrochemical uses.

For purchasers and researchers seeking ethyl 3-methylpyridine-2-carboxylate suppliers, key considerations include batch-to-batch consistency, technical support availability, and regulatory compliance documentation. Many manufacturers now offer custom synthesis services and derivative development to meet specific research or production requirements, reflecting the compound's growing importance in specialty chemical markets.

In conclusion, ethyl 3-methylpyridine-2-carboxylate (CAS 58997-10-7) represents an important chemical intermediate with diverse industrial applications. Its significance in drug discovery, agrochemical development, and potential new applications in advanced materials ensures its continued relevance in chemical research and production. As synthetic methodologies advance and new applications emerge, this versatile pyridine derivative will likely maintain its position as a valuable tool for chemists across multiple disciplines.